3-[5-({[(butan-2-yl)carbamoyl]methyl}sulfanyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl]-N-[(4-methoxyphenyl)methyl]propanamide

• IUPAC Name: 3-[5-[2-(butan-2-ylamino)-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-[(4-methoxyphenyl)methyl]propanamide
• InChI: InChI=1S/C27H31N5O4S/c1-4-17(2)29-24(34)16-37-27-31-21-8-6-5-7-20(21)25-30-22(26(35)32(25)27)13-14-23(33)28-15-18-9-11-19(36-3)12-10-18/h5-12,17,22H,4,13-16H2,1-3H3,(H,28,33)(H,29,34)
• InChI Key: CUGSFESPAJIWKG-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CSC1=NC2=CC=CC=C2C3=NC(C(=O)N31)CCC(=O)NCC4=CC=C(C=C4)OC
• Molecular Formula: C27H31N5O4S
• Molecular Weight: 521.6 g/mol
• CAS No.: 1095325-03-3

Description

This compound features an imidazo[1,2-c]quinazolin-3-one core modified with a sulfanyl-linked carbamoyl methyl group (substituted with a butan-2-yl moiety) and a propanamide tail connected to a 4-methoxyphenylmethyl group.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heterocycle and Substituent Variations

The imidazo[1,2-c]quinazoline scaffold is shared with several analogs, but substituent variations critically influence physicochemical and pharmacological properties:

Compound Name / CAS No.	Key Substituents	Synthesis Yield	Spectral Confirmation (NMR/IR)	Reference
Target Compound	Butan-2-yl carbamoyl methyl (sulfanyl), 4-methoxyphenylmethyl (propanamide)	Not Reported	Not Provided	-
3-[5-({[(4-Fluorophenyl)carbamoyl]methyl}sulfanyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl]-N-[(4-methoxyphenyl)methyl]propanamide (CAS 1043868-14-9)	4-Fluorophenyl carbamoyl methyl (sulfanyl), 4-methoxyphenylmethyl (propanamide)	Custom Synthesis	Not Provided
3-(5-{[2-(Benzylamino)-2-oxoethyl]sulfanyl}-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-2-yl)-N-(2-phenylethyl)propanamide (CAS 1095325-73-7)	Benzylamino carbamoyl methyl (sulfanyl), phenethyl (propanamide)	Not Reported	ChemSpider ID: 1095325-73-7
2-Cyano-2-[2-(4-methoxyphenyl)hydrazinylidene]-N-(4-sulfamoylphenyl)ethanamide (13b)	Methoxyphenyl hydrazine, sulfamoylphenyl	95%	IR: 3336, 2212 cm⁻¹; 1H-NMR confirmed

Key Observations :

• Sulfanyl Linkage : The sulfanyl group in the target compound and analogs (e.g., CAS 1043868-14-9 ) may enhance hydrogen bonding or thiol-mediated interactions with biological targets.
• Aromatic Substituents : The 4-methoxyphenyl group in the target compound and CAS 1043868-14-9 could improve lipid solubility compared to benzyl or phenethyl groups in other analogs .
• Synthesis Complexity : High yields (>90%) for simpler derivatives like 13b contrast with custom synthesis requirements for imidazoquinazoline analogs, suggesting scalability challenges for the target compound.

Bioactivity and Structural Correlations

• Bioactivity Clustering : highlights that compounds with structural similarities (e.g., shared sulfonyl or carbamoyl groups) cluster in bioactivity profiles, implying comparable modes of action . For example, sulfamoylphenyl derivatives (e.g., 13b ) may target enzymes like carbonic anhydrases or kinases.
• Molecular Networking: Fragmentation patterns (cosine scores >0.8) in mass spectrometry could link the target compound to analogs with known bioactivities, aiding dereplication .

Research Findings and Implications

Substituent-Driven Bioactivity: Fluorophenyl (CAS 1043868-14-9 ) or benzylamino (CAS 1095325-73-7 ) groups may enhance target affinity compared to the butan-2-yl group, but this requires experimental validation.

Spectral Benchmarking : IR and NMR data from and provide a roadmap for confirming the target compound’s structure, particularly the sulfanyl (ν~2210 cm⁻¹) and carbamoyl (ν~1660 cm⁻¹) peaks.

Similarity Indexing: Applying Tanimoto coefficient analysis (as in ) could quantify structural overlap between the target compound and known bioactive analogs, guiding lead optimization.